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Compound of Interest

Compound Name: 1,2-Dipiperidinoethane

Cat. No.: B1217083 Get Quote

This guide provides a comprehensive overview of the key physical properties of 1,2-
Dipiperidinoethane, with a specific focus on its melting and boiling points. The information is

tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data in a structured format and outlining generalized experimental protocols for

these determinations.

Core Physical Properties
1,2-Dipiperidinoethane, also known by other names such as 1,1'-(1,2-

Ethanediyl)bispiperidine, is a chemical compound with the molecular formula C12H24N2. It

presents as a clear, colorless to yellow liquid.

Quantitative Data Summary
The experimentally determined physical properties of 1,2-Dipiperidinoethane are summarized

in the table below for ease of reference and comparison.

Physical Property Value

Melting Point -1 to -0.5 °C[1][2][3]

Boiling Point 265 °C[1][2][4]
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While specific experimental details for the determination of the melting and boiling points of

1,2-Dipiperidinoethane are not extensively published, standardized methodologies are

routinely employed for such characterizations. The following sections describe typical

protocols.

3.1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

A common and reliable method for determining the melting point is the capillary method using a

melting point apparatus.

Sample Preparation: A small amount of the solidified 1,2-Dipiperidinoethane is finely

powdered and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3

mm.

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heating block or an oil bath and a thermometer or a digital temperature sensor. The

apparatus allows for controlled heating of the sample.

Measurement:

The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches

the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

The melting point is reported as this range.

3.2. Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

The boiling point is typically determined by distillation at atmospheric pressure.

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

A sample of 1,2-Dipiperidinoethane is placed in the round-bottom flask along with boiling

chips to ensure smooth boiling.

The apparatus is heated, and the liquid is brought to a boil.

The vapor rises, condenses in the condenser, and the distillate is collected in the receiving

flask.

The temperature is monitored throughout the distillation process. The boiling point is the

constant temperature recorded on the thermometer when the liquid and vapor are in

equilibrium, and a steady stream of distillate is being collected.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the melting and boiling points of a chemical compound like 1,2-Dipiperidinoethane.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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